Cas no 2227802-78-8 ((4S)-4-amino-3,4-dihydro-2H-1-benzopyran-6-ol hydrochloride)

• Product Name: (4S)-4-amino-3,4-dihydro-2H-1-benzopyran-6-ol hydrochloride
• CAS No: 2227802-78-8
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• MDL: MFCD31666567
• CID: 5576051
• PubChem ID: 137964809
• Update Time: 2025-10-24

(4S)-4-amino-3,4-dihydro-2H-1-benzopyran-6-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-4-Aminochroman-6-ol hydrochloride
• EN300-2008844
• 2227802-78-8
• (4S)-4-amino-3,4-dihydro-2H-1-benzopyran-6-ol hydrochloride
• (4S)-4-amino-3,4-dihydro-2H-chromen-6-ol;hydrochloride

• MDL： MFCD31666567
• Inchi： 1S/C9H11NO2.ClH/c10-8-3-4-12-9-2-1-6(11)5-7(8)9;/h1-2,5,8,11H,3-4,10H2;1H/t8-;/m0./s1
• InChI Key： VZHYSHIRJPLOCF-QRPNPIFTSA-N
• SMILES： Cl.O1C2C=CC(=CC=2[C@H](CC1)N)O

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on (4S)-4-amino-3,4-dihydro-2H-1-benzopyran-6-ol hydrochloride

Comprehensive Overview of (4S)-4-amino-3,4-dihydro-2H-1-benzopyran-6-ol hydrochloride (CAS No. 2227802-78-8)

The compound (4S)-4-amino-3,4-dihydro-2H-1-benzopyran-6-ol hydrochloride, identified by its CAS number 2227802-78-8, is a chiral benzopyran derivative with significant potential in pharmaceutical research. This molecule features a 4S stereocenter, an amino group, and a hydroxyl-substituted benzopyran core, making it a versatile intermediate for drug discovery. Its hydrochloride salt form enhances solubility and stability, critical for preclinical studies. Researchers are increasingly interested in this compound due to its structural similarity to bioactive molecules targeting neurological disorders and cardiovascular diseases, aligning with current trends in precision medicine and small-molecule therapeutics.

In the context of drug design, the chiral purity of (4S)-4-amino-3,4-dihydro-2H-1-benzopyran-6-ol is crucial, as enantioselectivity often dictates pharmacological activity. Recent publications highlight its role as a precursor for GPCR modulators and kinase inhibitors, addressing high-search-volume topics like Alzheimer’s disease and cancer signaling pathways. The compound’s benzopyran scaffold is also explored in natural product synthesis, resonating with the growing demand for sustainable chemistry approaches.

Analytical characterization of CAS 2227802-78-8 typically involves HPLC, NMR, and mass spectrometry to confirm its >98% purity, a common requirement for pharmaceutical-grade materials. Industry forums frequently discuss its scalable synthesis, with optimized routes avoiding hazardous reagents—a response to green chemistry trends. Additionally, its logP and pKa values are computationally modeled to predict blood-brain barrier permeability, a hot topic in central nervous system (CNS) drug development.

Beyond therapeutics, this compound garners attention in academic research for its potential in fluorescence probes and metal-chelating agents, tying into searches for diagnostic tools. Its structure-activity relationship (SAR) studies are frequently cited in patents, reflecting commercial interest. As AI-driven drug discovery accelerates, datasets containing 2227802-78-8 are used to train algorithms for molecular property prediction, another high-engagement area.

Regulatory-compliant suppliers provide (4S)-4-amino-3,4-dihydro-2H-1-benzopyran-6-ol hydrochloride with detailed COA (Certificate of Analysis), addressing lab safety concerns. Storage recommendations (-20°C, desiccated) and handling protocols are optimized for bench scientists, a demographic actively searching for practical lab guidelines. The compound’s stability under physiological pH further supports its utility in in vitro assays, a staple in high-throughput screening (HTS) workflows.

In summary, CAS 2227802-78-8 exemplifies the intersection of medicinal chemistry and cutting-edge research. Its multifaceted applications—from targeted therapy to chemical biology tools—ensure its relevance in both peer-reviewed literature and industrial pipelines, making it a compound of enduring scientific and commercial value.